Cas no 1006493-95-3 (4-Chloro-1-cyclopentyl-1H-pyrazole-5-carboxylic Acid)

• Product Name: 4-Chloro-1-cyclopentyl-1H-pyrazole-5-carboxylic Acid
• CAS No: 1006493-95-3
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• MDL: MFCD06805240
• CID: 3059057
• PubChem ID: 19619905
• Update Time: 2025-06-13

4-Chloro-1-cyclopentyl-1H-pyrazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-cyclopentyl-2H-pyrazole-3-carboxylic acid
• 4-Chloro-1-cyclopentyl-1H-pyrazole-5-carboxylic acid
• 4-chloro-1-cyclopentyl-1H-pyrazole-5-carboxylicacid
• CS-0264387
• 1006493-95-3
• EN300-92688
• STK350123
• Z1263738582
• MFCD06805240
• G58659
• AKOS000308845
• GQB49395
• BBL040295
• 4-chloro-2-cyclopentylpyrazole-3-carboxylic acid
• 4-Chloro-1-cyclopentyl-1H-pyrazole-5-carboxylic Acid

• MDL： MFCD06805240
• Inchi： 1S/C9H11ClN2O2/c10-7-5-11-12(8(7)9(13)14)6-3-1-2-4-6/h5-6H,1-4H2,(H,13,14)
• InChI Key： PAWGGENWLINYCI-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1C(=O)O)C1CCCC1

Computed Properties

• Exact Mass: 214.0509053Da
• Monoisotopic Mass: 214.0509053Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 394.4±22.0 °C at 760 mmHg
• Flash Point: 192.4±22.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Chloro-1-cyclopentyl-1H-pyrazole-5-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Chloro-1-cyclopentyl-1H-pyrazole-5-carboxylic Acid

Comprehensive Overview of 4-Chloro-1-cyclopentyl-1H-pyrazole-5-carboxylic Acid (CAS No. 1006493-95-3)

4-Chloro-1-cyclopentyl-1H-pyrazole-5-carboxylic Acid (CAS No. 1006493-95-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, combining a chloro-substituted pyrazole ring with a cyclopentyl group, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "pyrazole-5-carboxylic acid synthesis", "CAS 1006493-95-3 applications", and "cyclopentyl-pyrazole derivatives", reflecting its relevance in drug discovery and material science.

The compound's carboxylic acid functional group enhances its reactivity, enabling its use in coupling reactions to form amides or esters, which are critical in designing bioactive molecules. Recent trends in green chemistry have also sparked interest in optimizing the synthesis of 4-Chloro-1-cyclopentyl-1H-pyrazole-5-carboxylic Acid to reduce environmental impact. Queries such as "sustainable synthesis of pyrazole derivatives" and "eco-friendly heterocyclic compounds" align with this focus, highlighting the compound's role in advancing sustainable methodologies.

In the pharmaceutical sector, 4-Chloro-1-cyclopentyl-1H-pyrazole-5-carboxylic Acid serves as a precursor for developing kinase inhibitors and anti-inflammatory agents. Its structural motif is often explored in fragment-based drug design (FBDD), a technique gaining traction due to its efficiency in identifying lead compounds. Popular search terms like "pyrazole-based drug candidates 2024" and "kinase inhibitor scaffolds" underscore its therapeutic potential. Additionally, its agrochemical applications, particularly in crop protection, are being investigated, with keywords like "pyrazole herbicides" and "novel pesticide intermediates" frequently appearing in academic literature.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing CAS 1006493-95-3, ensuring purity and consistency for industrial use. The compound's stability under various conditions is another area of interest, with searches like "pyrazole derivative stability studies" reflecting this concern. Furthermore, its compatibility with flow chemistry systems—a trending topic in process optimization—has been explored, addressing queries such as "continuous manufacturing of heterocycles".

As the demand for tailor-made heterocyclic compounds grows, 4-Chloro-1-cyclopentyl-1H-pyrazole-5-carboxylic Acid exemplifies the intersection of innovation and practicality. Its versatility in medicinal chemistry and material science positions it as a compound of enduring significance, resonating with contemporary research priorities like "precision synthesis" and "multi-functional intermediates". This aligns with the broader scientific community's pursuit of molecules that bridge academic inquiry and industrial applicability.